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Compound of Interest

Compound Name: h-Met-otbu.hcl

Cat. No.: B554993 Get Quote

Essential Safety and Handling Guide for H-Met-
OtBu·HCl
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling L-Methionine tert-butyl ester hydrochloride (H-Met-OtBu·HCl). The

information is intended for researchers, scientists, and drug development professionals to

ensure the safe and compliant use of this substance.

Disclaimer: A specific Safety Data Sheet (SDS) for H-Met-OtBu·HCl was not readily available.

The following recommendations are based on the safety data of structurally similar compounds,

such as H-Aib-OtBu·HCl and H-Asp(OtBu)-OtBu·HCl, and general principles for handling amino

acid derivatives and hydrochloride salts.[1][2][3]

Hazard Identification and Personal Protective
Equipment (PPE)
While specific hazard classifications for H-Met-OtBu·HCl are not confirmed, it is prudent to

handle it as a substance that may cause skin, eye, and respiratory tract irritation.[1][3] The

hydrochloride salt suggests it may be corrosive and harmful if swallowed or inhaled.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Equipment Specification Purpose

Eye and Face Protection

Tightly fitting safety goggles

with side-shields, conforming

to EN 166 (EU) or NIOSH

(US). A face shield should be

worn if there is a risk of

splashing.

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

Consult glove manufacturer for

specific chemical compatibility.

Protects skin from direct

contact.

Body Protection
Fully buttoned, long-sleeved

laboratory coat.

Prevents contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area or

with a local exhaust ventilation

(fume hood). If dusts are

generated, a NIOSH-approved

respirator (e.g., N95) is

required.

Protects against inhalation of

dust or aerosols which may

cause respiratory irritation.

First Aid Measures
Immediate response to exposure is critical. The following table summarizes first aid

procedures.

Table 2: First Aid Procedures
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Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if irritation persists.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes and

seek immediate medical attention.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.

Safe Handling and Storage
Adherence to proper handling and storage protocols is essential to minimize risk.

Procedural Steps for Handling:

Preparation: Work in a designated area, preferably a certified chemical fume hood. Ensure

an eyewash station and safety shower are readily accessible.

PPE: Don all required PPE as detailed in Table 1 before handling the compound.

Weighing and Transfer: Handle the solid compound carefully to avoid creating dust. Use

appropriate tools like spatulas and weigh paper.

Dissolving: When dissolving the compound, add it slowly to the solvent. If dissolving in acid,

always add acid to water, never the other way around.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Post-Handling: Wash hands thoroughly with soap and water after handling and before

leaving the laboratory.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from strong oxidizing agents.

Store in a locked cabinet or an area accessible only to authorized personnel.

Disposal Plan
All waste containing H-Met-OtBu·HCl must be treated as hazardous waste.

Waste Management Protocol:

Collection: Collect all waste, including contaminated PPE, absorbent materials, and empty

containers, in a designated, labeled, and sealed hazardous waste container.

Disposal: Dispose of hazardous waste through a licensed contractor, in accordance with all

local, state, and federal regulations. Do not dispose of down the drain.

Experimental Workflow
The following diagram illustrates the standard workflow for handling H-Met-OtBu·HCl in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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